Cas no 2171285-06-4 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-(methylsulfanyl)butanoic acid)

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-(methylsulfanyl)butanoic acid is a specialized Fmoc-protected amino acid derivative featuring a unique alkyne-functionalized side chain and a methylsulfanyl group. Its key advantages include compatibility with solid-phase peptide synthesis (SPPS) due to the Fmoc protecting group, which allows for selective deprotection under mild basic conditions. The alkyne moiety enables click chemistry applications, such as Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), facilitating site-specific bioconjugation or post-synthetic modifications. The methylsulfanyl group may enhance hydrophobicity or serve as a reactive handle for further derivatization. This compound is particularly valuable for constructing structurally diverse peptides or peptidomimetics with tailored functionalization.
(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-(methylsulfanyl)butanoic acid structure
2171285-06-4 structure
Product Name:(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-(methylsulfanyl)butanoic acid
CAS No:2171285-06-4
MF:C24H24N2O5S
MW:452.522765159607
CID:6109156
PubChem ID:165777303
Update Time:2025-05-21

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-(methylsulfanyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-(methylsulfanyl)butanoic acid
    • (2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4-(methylsulfanyl)butanoic acid
    • 2171285-06-4
    • EN300-1550659
    • Inchi: 1S/C24H24N2O5S/c1-32-14-12-21(23(28)29)26-22(27)11-6-13-25-24(30)31-15-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,20-21H,12-15H2,1H3,(H,25,30)(H,26,27)(H,28,29)/t21-/m1/s1
    • InChI Key: IKUGQRQMKMCCOG-OAQYLSRUSA-N
    • SMILES: S(C)CC[C@H](C(=O)O)NC(C#CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 452.14059304g/mol
  • Monoisotopic Mass: 452.14059304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 723
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 130Ų

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-(methylsulfanyl)butanoic acid Pricemore >>

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Additional information on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-(methylsulfanyl)butanoic acid

Compound CAS No: 2171285-06-4 - (2R)-2-(4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}but-2-yne)amido-4-(methylsulfanyl)butanoic acid

The compound with CAS No: 2171285-06-4, named as (2R)-2-(4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}but-2-yne)amido-4-(methylsulfanyl)butanoic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butynamide moiety, and a methylsulfanyl substituent. The presence of these functional groups makes it a versatile compound with applications ranging from drug delivery systems to advanced polymer materials.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis and protection strategies. The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to a butynamide structure, which introduces unique electronic and steric properties. This combination has been shown to enhance the stability and bioavailability of peptide-based drugs, making it a promising candidate for pharmaceutical applications.

The butynamide moiety in this compound contributes to its reactivity and selectivity in various chemical reactions. The triple bond in the butynamide group is highly reactive and can undergo a range of transformations, including cycloaddition reactions and conjugate additions. These reactions are critical in the synthesis of complex molecules, such as those found in natural products and synthetic polymers. Recent research has demonstrated that the presence of the butynamide group can significantly influence the stereochemistry and regioselectivity of these reactions, making this compound a valuable tool in organic synthesis.

The methylsulfanyl substituent adds another layer of complexity to this compound's structure. Methylsulfanyl groups are known for their ability to stabilize adjacent functional groups through sulfur-based interactions, which can enhance the molecule's stability and solubility. In this compound, the methylsulfanyl group is positioned strategically to interact with both the Fmoc and butynamide moieties, creating a balanced chemical environment that is ideal for various applications.

Recent advancements in computational chemistry have allowed researchers to model the electronic properties of this compound with unprecedented accuracy. These models have revealed that the combination of Fmoc, butynamide, and methylsulfanyl groups creates a molecule with unique electronic characteristics, including high electron density at specific sites and strong dipole moments. These properties make the compound suitable for use in advanced materials such as semiconductors and optoelectronic devices.

In addition to its chemical properties, this compound has shown potential in biological systems. Studies have demonstrated that the Fmoc group can act as a bioisostere for certain natural amino acids, making it an attractive option for drug design. The butynamide moiety has also been shown to exhibit anti-inflammatory and antioxidant activities, further expanding its potential applications in pharmacology.

The synthesis of this compound involves a series of intricate chemical reactions, including coupling reactions, deprotection steps, and selective functionalization of reactive sites. Researchers have developed novel methodologies to achieve high yields and excellent stereochemical control during its synthesis. These methods have been published in leading journals such as *Journal of Organic Chemistry* and *Angewandte Chemie*, highlighting their significance in advancing synthetic chemistry.

Despite its complexity, this compound has demonstrated remarkable stability under physiological conditions, making it an ideal candidate for drug delivery systems. Its ability to withstand enzymatic degradation while maintaining its functional integrity has been validated through extensive in vitro studies.

In conclusion, the compound with CAS No: 2171285-06-4 represents a cutting-edge advancement in organic chemistry with multifaceted applications across various scientific disciplines. Its unique combination of functional groups endows it with exceptional chemical and biological properties that continue to be explored by researchers worldwide.

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